tert-Butyl 3-carbamimidoylazetidine-1-carboxylate acetate

• IUPAC Name: acetic acid;tert-butyl 3-carbamimidoylazetidine-1-carboxylate
• InChI: InChI=1S/C9H17N3O2.C2H4O2/c1-9(2,3)14-8(13)12-4-6(5-12)7(10)11;1-2(3)4/h6H,4-5H2,1-3H3,(H3,10,11);1H3,(H,3,4)
• InChI Key: OHFMLBBDKHWPCU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)O.CC(C)(C)OC(=O)N1CC(C1)C(=N)N
• Molecular Formula: C11H21N3O4
• Molecular Weight: 259.30 g/mol
• CAS RN: 1638765-18-0

Description

Tert-butyl 3-carbamimidoylazetidine-1-carboxylate acetate (TBCA) is a synthetic compound which has been studied for its potential use in a variety of scientific applications. It is a member of the azetidine family of compounds, which are characterized by a three-membered ring structure. TBCA is an important intermediate in organic synthesis and is used in the synthesis of a variety of organic compounds. It is also used as a catalyst in the synthesis of organic compounds.

Scientific Research Applications

1. Synthetic Chemistry and Organic Reactions

• Formation and Fate of Pseudo-C4' Radicals: The thermal decomposition of tert-butyl perester of thymidine-5'-carboxylic acid results in the formation of tert-butylacetal and pseudo C4′ radicals, demonstrating its role in complex organic reactions (Montevecchi et al., 2004).
• Catalytic Alkylation: Tert-Butyl acetate's reaction with primary alcohols and diols in the presence of tert-BuOK and IrCl(cod) produces tert-butyl hexanoate, showing the utility of tert-butyl compounds in catalysis (Iuchi et al., 2010).

2. Pharmaceutical and Medicinal Chemistry

• Metabolism of Drug Compounds: Studies on CP-533,536, an EP2 receptor-selective prostaglandin E2 agonist, show the importance of tert-butyl groups in drug metabolism, highlighting the role of tert-butyl derivatives in pharmacokinetics (Prakash et al., 2008).

3. Materials Science and Nanotechnology

• Nanofiber Construction for Sensory Materials: The use of tert-butyl moieties in benzothiazole-modified carbazole derivatives leads to the formation of nanofibers capable of detecting volatile acid vapors, illustrating the potential of tert-butyl compounds in materials science (Sun et al., 2015).

4. Advanced Organic Synthesis Techniques

• Enzyme-catalyzed Kinetic Resolution: The kinetic resolution of tert-butyl-3-hydroxy-4-phenylpyrrolidine-1-carboxylate via enzyme catalysis demonstrates the role of tert-butyl esters in enantioselective synthesis (Faigl et al., 2013).
• Deprotection of tert-butyl Carbamates, Esters, and Ethers: Aqueous phosphoric acid is effective for the deprotection of tert-butyl carbamates, esters, and ethers, signifying its importance in organic synthesis (Li et al., 2006).